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Compound of Interest

Compound Name: Acetyl nitrate

Cat. No.: B3343971 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

controlled laboratory or industrial setting. Acetyl nitrate is a dangerously explosive and

corrosive compound that should only be handled by experienced personnel with a thorough

understanding of its properties. Always consult the most current Safety Data Sheet (SDS) and

relevant institutional and regulatory protocols before handling this substance.

Introduction
Acetyl nitrate (CH₃C(O)ONO₂) is a mixed anhydride of nitric acid and acetic acid, presenting

as a colorless, fuming, and hygroscopic liquid.[1][2] It is a powerful nitrating agent used in

organic synthesis, particularly for introducing a single nitro group onto an aromatic ring.[1][3]

However, its utility is overshadowed by its extreme instability and hazardous nature. Acetyl
nitrate is highly explosive and sensitive to heat, shock, and contaminants.[1][4] Explosions

have been reported upon sudden heating above 60°C, contact with mercuric oxide, or even

contact with ground glass surfaces.[1] Due to these dangers, it is often generated in situ for

immediate use to avoid the hazards of isolation and storage.[2][3] This guide provides a

comprehensive overview of the essential safety and handling precautions required when

working with acetyl nitrate.
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Acetyl nitrate is a highly reactive and hazardous substance. Its primary dangers stem from its

explosive nature and corrosivity.

Explosive: The compound is prone to violent, unpredictable explosions.[1] This can be

initiated by heat, shock, or contact with certain materials.[1][4] It should not be stored and is

best used immediately after preparation (in statu nascendi).[1]

Corrosive and Irritant: As a fuming liquid, it is highly corrosive and irritating to the skin, eyes,

and respiratory tract.[1][5] Contact can cause severe burns and permanent eye damage.[5]

Reactivity: It reacts violently with water, hydrolyzing to form acetic acid and nitric acid.[2][3] It

is incompatible with numerous substances, including reducing agents, organic materials, and

powdered metals.[6]

Thermal Instability: The compound decomposes upon heating, releasing toxic nitrogen

oxides and acetic acid.[3]

Personal Protective Equipment (PPE)
A stringent personal protective equipment regimen is mandatory when handling acetyl nitrate.

All PPE must be inspected prior to use to ensure its integrity.[7][8]
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Area of Protection Required Equipment Specifications and Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields and a full-

face shield.

Conforms to EN 166 (EU) or

NIOSH (US) standards to

protect against splashes and

fumes.[7][8]

Skin Protection

Fire/flame resistant and

impervious clothing (e.g., lab

coat, apron).

Protects against chemical

splashes and potential fires.[7]

[9]

Hand Protection

Chemical impermeable gloves

(consult manufacturer for

compatibility).

Must be inspected before use.

Use proper glove removal

technique to avoid skin

contact.[6][7][8]

Respiratory Protection
Full-face respirator with

appropriate cartridges.

To be used if exposure limits

are exceeded or if symptoms

of irritation occur.[6][7]

Fire Fighting
Self-contained breathing

apparatus (SCBA).

Essential for fire-fighting

scenarios to protect against

toxic decomposition products.

[5][7]

Safe Handling and Storage Protocols
Handling Procedures
Handling should occur only within a well-ventilated laboratory fume hood.[7] Emergency

eyewash stations and safety showers must be immediately accessible.[5][10]

Ventilation: Always handle acetyl nitrate in a chemical fume hood with adequate ventilation

to control exposure to vapors.[6][7]

Ignition Sources: Remove all sources of ignition, including open flames, sparks, and hot

surfaces. Use non-sparking tools and explosion-proof equipment.[3][7]
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Contamination Avoidance: Avoid contact with skin, eyes, and clothing.[7] Prevent the

formation of dust and aerosols.[8]

Electrostatic Discharge: Implement measures to prevent fire caused by electrostatic

discharge.[7]

In Situ Generation: Whenever possible, generate and use acetyl nitrate in situ by reacting

acetic anhydride with nitric acid at controlled low temperatures (0–5°C) to circumvent the

hazards of isolation.[3][4]

Storage Conditions
Due to its extreme instability, long-term storage of acetyl nitrate is strongly discouraged. If

temporary storage is unavoidable, it must be done with extreme caution.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] The

storage area should be segregated from incompatible materials.[6]

Incompatible Materials: Do not store with oxidizing agents, ammonium nitrate, combustible

materials, organic substances, acids, or heat sources.[5][11][12]

Duration: It is recommended to use acetyl nitrate immediately after its preparation to avoid

the risk of explosion.[1]

Emergency and First Aid Procedures
Immediate and appropriate response to any incident involving acetyl nitrate is critical.

Spill and Leak Response
Evacuation: Evacuate all personnel to a safe, upwind area.[7]

Isolate and Ventilate: Isolate the spill area and ensure adequate ventilation.[6][7]

Control Ignition Sources: Remove all potential sources of ignition immediately.[7]

Containment: For liquid spills, use a non-combustible absorbent material like sand or

vermiculite for containment. Do not use organic materials like sawdust.[5][13] Place the
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absorbed material in a suitable, closed container for disposal.[7]

Environmental Protection: Prevent the spill from entering drains or waterways.[7]

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5][7] Do

not use water directly on the material as it reacts violently.[14]

Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and

full protective clothing.[5][7] If possible, move containers away from the fire or keep them

cool with a water spray.[10]

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[6][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with soap and

plenty of water. Consult a doctor.[7]

Eye Contact

Rinse eyes cautiously with pure water for at

least 15 minutes, removing contact lenses if

possible. Seek immediate medical attention.[7]

[10]

Ingestion

Rinse the mouth thoroughly with water. Do not

induce vomiting. Never give anything by mouth

to an unconscious person. Call a Poison Control

Center or doctor immediately.[5][7]
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The following diagram illustrates the logical workflow for the safe handling of acetyl nitrate,

from initial assessment to emergency response.
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Click to download full resolution via product page

Caption: Logical workflow for acetyl nitrate safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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